Cas no 2877636-91-2 (6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole)

6-Ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with an ethoxy group at the 6-position and a thiomorpholine-carbonyl-pyrrolidine moiety at the 2-position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting biological pathways involving sulfur-containing heterocycles. The thiomorpholine and pyrrolidine groups enhance molecular diversity and binding affinity, while the benzothiazole framework contributes to stability and bioavailability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound's unique combination of functional groups suggests applications in developing enzyme inhibitors or receptor modulators.
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole structure
2877636-91-2 structure
Product Name:6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
CAS No:2877636-91-2
MF:C18H23N3O2S2
MW:377.524121522903
CID:5329550
PubChem ID:165435737
Update Time:2025-05-22

6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • F6753-4219
    • 2877636-91-2
    • AKOS040867953
    • 6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
    • [1-(6-Ethoxy-2-benzothiazolyl)-3-pyrrolidinyl]-4-thiomorpholinylmethanone
    • Inchi: 1S/C18H23N3O2S2/c1-2-23-14-3-4-15-16(11-14)25-18(19-15)21-6-5-13(12-21)17(22)20-7-9-24-10-8-20/h3-4,11,13H,2,5-10,12H2,1H3
    • InChI Key: IIYFBVZURGFHGM-UHFFFAOYSA-N
    • SMILES: C(C1CCN(C2=NC3=CC=C(OCC)C=C3S2)C1)(N1CCSCC1)=O

Computed Properties

  • Exact Mass: 377.12316933g/mol
  • Monoisotopic Mass: 377.12316933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 99.2Ų

Experimental Properties

  • Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 591.3±60.0 °C(Predicted)
  • pka: 5.12±0.10(Predicted)

6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6753-4219-2μmol
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
2μmol
$85.5 2023-09-07
Life Chemicals
F6753-4219-5μmol
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
5μmol
$94.5 2023-09-07
Life Chemicals
F6753-4219-10μmol
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
10μmol
$103.5 2023-09-07
Life Chemicals
F6753-4219-20μmol
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
20μmol
$118.5 2023-09-07
Life Chemicals
F6753-4219-1mg
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
1mg
$81.0 2023-09-07
Life Chemicals
F6753-4219-2mg
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
2mg
$88.5 2023-09-07
Life Chemicals
F6753-4219-3mg
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
3mg
$94.5 2023-09-07
Life Chemicals
F6753-4219-4mg
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
4mg
$99.0 2023-09-07
Life Chemicals
F6753-4219-5mg
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
5mg
$103.5 2023-09-07
Life Chemicals
F6753-4219-10mg
6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
2877636-91-2
10mg
$118.5 2023-09-07

6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole Related Literature

Additional information on 6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole

Comprehensive Overview of 6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole (CAS No. 2877636-91-2)

6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole (CAS No. 2877636-91-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique benzothiazole core and thiomorpholine moiety, exhibits promising pharmacological properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted therapy development.

The structural complexity of this molecule, featuring both pyrrolidine and thiomorpholine rings, contributes to its diverse biological interactions. Recent studies suggest that such benzothiazole derivatives may play crucial roles in addressing modern healthcare challenges, including the need for more selective therapeutic agents with reduced side effects. The ethoxy substitution at position 6 further enhances its pharmacokinetic profile, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In the context of current pharmaceutical research, 6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole represents an important example of how heterocyclic chemistry continues to drive innovation in drug design. Its molecular architecture combines features that are frequently searched in scientific databases, such as "kinase inhibitor scaffolds" and "bioactive heterocycles," reflecting the compound's relevance to contemporary medicinal chemistry challenges.

The synthesis of this compound typically involves multi-step organic transformations, with the thiomorpholine-4-carbonyl group being introduced through careful amide bond formation. Analytical characterization by techniques like NMR, HPLC, and mass spectrometry confirms the high purity required for biological evaluation. Such rigorous quality control measures are essential given the growing emphasis on reproducibility in pharmaceutical research, a topic frequently discussed in scientific forums.

From a drug development perspective, the presence of both benzothiazole and thiomorpholine moieties in this compound suggests potential for blood-brain barrier penetration, making it interesting for neurological applications. This characteristic aligns with increasing research into central nervous system (CNS) therapeutics, addressing conditions that represent significant unmet medical needs in modern healthcare systems.

The physicochemical properties of CAS 2877636-91-2, including its logP, solubility, and stability profile, make it suitable for further optimization in lead compound development programs. These parameters are crucial considerations in today's drug discovery pipelines, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are as important as biological activity in early-stage candidates.

Recent patent literature reveals growing interest in benzothiazole-containing compounds similar to this structure, particularly for their potential in addressing challenging therapeutic areas. The specific substitution pattern seen in 6-ethoxy-2-[3-(thiomorpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole appears to offer a balance between potency and selectivity that is highly sought after in modern drug design paradigms.

As the pharmaceutical industry continues to explore novel chemical space, compounds like 2877636-91-2 demonstrate how strategic incorporation of heterocyclic elements can yield molecules with improved target engagement and reduced off-target effects. This approach resonates with current industry priorities of developing more precise therapeutics with enhanced safety profiles.

The future research directions for this compound may include detailed mechanistic studies, structural optimization, and evaluation in disease-relevant models. Such investigations would address frequently searched questions in the scientific community regarding "structure-based drug design" and "molecular target engagement," further establishing the compound's potential significance in pharmaceutical development.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent